BACTENECIN
BACTENECIN
Bactenecin is a cyclic, 12 amino acid antimicrobial peptide (AMP) with antibacterial activity against Gram-negative and some Gram-positive bacteria.
Brand Name:
Vulcanchem
CAS No.:
116229-36-8
VCID:
VC0179754
InChI:
InChI=1S/C63H118N24O13S2/c1-13-34(11)46-57(97)78-38(21-17-25-75-62(69)70)49(89)83-43(31(5)6)54(94)82-42(53(93)79-39(59(99)100)22-18-26-76-63(71)72)29-102-101-28-41(81-51(91)40(27-30(3)4)80-48(88)36(64)19-15-23-73-60(65)66)52(92)77-37(20-16-24-74-61(67)68)50(90)86-47(35(12)14-2)58(98)85-44(32(7)8)55(95)84-45(33(9)10)56(96)87-46/h30-47H,13-29,64H2,1-12H3,(H,77,92)(H,78,97)(H,79,93)(H,80,88)(H,81,91)(H,82,94)(H,83,89)(H,84,95)(H,85,98)(H,86,90)(H,87,96)(H,99,100)(H4,65,66,73)(H4,67,68,74)(H4,69,70,75)(H4,71,72,76)/t34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-/m0/s1
SMILES:
CCC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)N1)CCCN=C(N)N)NC(=O)C(CC(C)C)NC(=O)C(CCCN=C(N)N)N)C(=O)NC(CCCN=C(N)N)C(=O)O)C(C)C)CCCN=C(N)N)C(C)CC)C(C)C)C(C)C
Molecular Formula:
C63H118N24O13S2
Molecular Weight:
1483.9 g/mol
BACTENECIN
CAS No.: 116229-36-8
Main Products
VCID: VC0179754
Molecular Formula: C63H118N24O13S2
Molecular Weight: 1483.9 g/mol
| CAS No. | 116229-36-8 |
|---|---|
| Product Name | BACTENECIN |
| Molecular Formula | C63H118N24O13S2 |
| Molecular Weight | 1483.9 g/mol |
| IUPAC Name | (2S)-2-[[(4R,7S,10S,13S,16S,19S,22S,25S,28R)-28-[[(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylpentanoyl]amino]-13,22-bis[(2S)-butan-2-yl]-10,25-bis[3-(diaminomethylideneamino)propyl]-6,9,12,15,18,21,24,27-octaoxo-7,16,19-tri(propan-2-yl)-1,2-dithia-5,8,11,14,17,20,23,26-octazacyclononacosane-4-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid |
| Standard InChI | InChI=1S/C63H118N24O13S2/c1-13-34(11)46-57(97)78-38(21-17-25-75-62(69)70)49(89)83-43(31(5)6)54(94)82-42(53(93)79-39(59(99)100)22-18-26-76-63(71)72)29-102-101-28-41(81-51(91)40(27-30(3)4)80-48(88)36(64)19-15-23-73-60(65)66)52(92)77-37(20-16-24-74-61(67)68)50(90)86-47(35(12)14-2)58(98)85-44(32(7)8)55(95)84-45(33(9)10)56(96)87-46/h30-47H,13-29,64H2,1-12H3,(H,77,92)(H,78,97)(H,79,93)(H,80,88)(H,81,91)(H,82,94)(H,83,89)(H,84,95)(H,85,98)(H,86,90)(H,87,96)(H,99,100)(H4,65,66,73)(H4,67,68,74)(H4,69,70,75)(H4,71,72,76)/t34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-/m0/s1 |
| Standard InChIKey | RHISNKCGUDDGEG-CJMCYECYSA-N |
| SMILES | CCC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)N1)CCCN=C(N)N)NC(=O)C(CC(C)C)NC(=O)C(CCCN=C(N)N)N)C(=O)NC(CCCN=C(N)N)C(=O)O)C(C)C)CCCN=C(N)N)C(C)CC)C(C)C)C(C)C |
| Canonical SMILES | CCC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)N1)CCCN=C(N)N)NC(=O)C(CC(C)C)NC(=O)C(CCCN=C(N)N)N)C(=O)NC(CCCN=C(N)N)C(=O)O)C(C)C)CCCN=C(N)N)C(C)CC)C(C)C)C(C)C |
| Appearance | Off-white powder |
| Description | Bactenecin is a cyclic, 12 amino acid antimicrobial peptide (AMP) with antibacterial activity against Gram-negative and some Gram-positive bacteria. |
| Sequence | RLCRXVVXRVCR |
| Synonyms | Arg-Leu-cyclo(Cys-Arg-Ile-Val-Val-Ile-Arg-Val-Cys)-Arg Bac7 bactenecin |
| Reference | Gagnon, Matthieu G., Raktim N. Roy, Ivan B. Lomakin, Tanja Florin, Alexander S. Mankin, and Thomas A. Steitz. /Structures of Proline-rich Peptides Bound to the Ribosome Reveal a Common Mechanism of Protein Synthesis Inhibition./ Nucleic Acids Res Nucleic Acids Research (2016) |
| PubChem Compound | 163998 |
| Last Modified | Nov 11 2021 |
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